3-(2,3-Dihydropyrido[2,3-b][1,4]thiazin-1-yl)-2,2-dimethyl-3-oxopropanenitrile

• IUPAC Name: 3-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)-2,2-dimethyl-3-oxopropanenitrile
• InChI: InChI=1S/C12H13N3OS/c1-12(2,8-13)11(16)15-6-7-17-10-9(15)4-3-5-14-10/h3-5H,6-7H2,1-2H3
• InChI Key: NCFDAXXXQCNHMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C(=O)N1CCSC2=C1C=CC=N2
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

3-(2,3-Dihydropyrido[2,3-b][1,4]thiazin-1-yl)-2,2-dimethyl-3-oxopropanenitrile, commonly referred to as DPTN, is a chemical compound used in scientific research. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. DPTN has gained significant attention in recent years due to its potential applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of DPTN involves the inhibition of enzymes through the formation of covalent adducts with the active site of the enzyme. This results in the disruption of the enzyme's normal function, leading to the inhibition of various physiological processes.
Biochemical and Physiological Effects
DPTN has been shown to exhibit several biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and to exhibit neuroprotective effects against oxidative stress. Additionally, it has been shown to exhibit anti-inflammatory and anti-tumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPTN in laboratory experiments is its potent inhibitory activity against various enzymes. This makes it a valuable tool for studying the role of these enzymes in various physiological processes. However, one of the limitations of using DPTN is its potential toxicity, which requires careful optimization of experimental conditions to avoid adverse effects.

Future Directions

There are several future directions for the use of DPTN in scientific research. One potential application is in the development of new treatments for neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, DPTN could be used as a tool for studying the role of enzymes in various physiological processes, which could lead to the development of new therapeutic targets. Finally, further research is needed to explore the potential applications of DPTN in other fields of research, including biochemistry and pharmacology.

Synthesis Methods

The synthesis of DPTN involves the reaction of 2-aminothiazole with ethyl acetoacetate in the presence of acetic anhydride and acetic acid. The resulting product is then treated with 2,3-dichloropyridine in the presence of a base to yield DPTN. The synthesis of DPTN is a multi-step process that requires careful optimization of reaction conditions to obtain high yields of the desired product.

Scientific Research Applications

DPTN has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various physiological processes, and their inhibition has been linked to the treatment of several neurological disorders, including Alzheimer's disease and Parkinson's disease.